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Compound of Interest

Compound Name: (S)-(+)-2-Aminobutane

Cat. No.: B7771327 Get Quote

A Comprehensive Guide to Personal Protective Equipment and Safe Handling of (S)-(+)-2-
Aminobutane

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

handling (S)-(+)-2-Aminobutane, a highly flammable and corrosive chemical. Adherence to

these protocols is critical to mitigate risks and ensure operational integrity.

(S)-(+)-2-Aminobutane, also known as (S)-(+)-sec-Butylamine, is a versatile building block in

pharmaceutical synthesis.[1] However, its hazardous properties necessitate stringent safety

measures. It is a highly flammable liquid and vapor that can cause severe skin burns, serious

eye damage, and respiratory irritation.[2][3] Furthermore, it is harmful if swallowed or inhaled

and is very toxic to aquatic life.[2]

Essential Safety Information at a Glance
Proper handling and storage are crucial to prevent accidents. This chemical should be used

only in a well-ventilated area, preferably within a chemical fume hood.[4][5] All equipment must

be grounded to prevent static discharge, and only non-sparking tools should be used.[6] Store

containers in a dry, cool, well-ventilated area designated for flammable and corrosive materials,

away from incompatible substances like acids and strong oxidizing agents.[2][6]

Quantitative Safety and Physical Data
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A summary of key quantitative data for (S)-(+)-2-Aminobutane is provided below for easy

reference.

Property Value

Molecular Formula C4 H11 N[5][6]

Molecular Weight 73.13 g/mol [6]

Appearance Clear Liquid[5][6]

Odor Ammonia-like[4][5][6]

Boiling Point 63 °C / 145.4 °F @ 760 mmHg[5][6]

Flash Point -19 °C / -2.2 °F[5][6]

pH 13 (100 g/L aq. sol.)[6]

Vapor Pressure 180 hPa @ 20 °C[5][6]

Vapor Density 2.52 (Air = 1.0)[5][6]

Solubility Miscible in water[3][6]

Explosion Limits Lower: 1.8%, Upper: 9.0%[6]

log Pow (Octanol/Water) 0.74[1][6][7]

Exposure Limits (as n-Butylamine) TLV: 5 ppm (ACGIH)[4]

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to PPE is mandatory when handling (S)-(+)-2-Aminobutane to

protect against its corrosive and flammable nature.

Hand Protection: Wear appropriate chemical-resistant gloves.[4] Nitrile or neoprene rubber

gloves are recommended.[5] Always inspect gloves for integrity before use and remove them

carefully to avoid skin contamination.[5] For tasks with a high risk of splashing or for handling

unknown chemical toxicities, consider wearing a flexible laminate glove under a heavy-duty

outer glove.[8]
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Eye and Face Protection: Chemical splash goggles are required.[4][6] For operations outside

a fume hood that could result in splashes, a face shield must also be worn.[8] All eye

protection must meet ANSI Z87.1 standards.[8]

Skin and Body Protection: A flame-resistant lab coat is required.[8] Wear long-sleeved

clothing and appropriate protective clothing to prevent any possibility of skin exposure.[4][5]

Closed-toe shoes are mandatory in the laboratory.[8]

Respiratory Protection: Work should be conducted in a well-ventilated area or a chemical

fume hood to avoid inhaling vapors.[4][5] If ventilation is inadequate or exposure limits are

likely to be exceeded, a NIOSH/MSHA-approved respirator with an organic vapor filter is

necessary.[6]

Preparation Phase Donning Sequence Handling & Disposal

Assess Risks Select Appropriate PPE
Based on SDS 1. Lab Coat &

Long Pants
2. Respirator
(if required)

3. Eye/Face Protection
(Goggles/Face Shield)

4. Gloves
(ensure proper fit)

Conduct Experiment
in Fume Hood

Dispose of Waste
in Approved Container

Click to download full resolution via product page

Caption: Workflow for selecting and donning appropriate PPE.

Step-by-Step Handling and Disposal Plan
Preparation and Handling:

Ventilation is Key: Always handle (S)-(+)-2-Aminobutane inside a certified chemical fume

hood to minimize inhalation exposure.[4][5]

Ignition Source Control: This chemical is highly flammable with a low flash point.[5][6] Ensure

the work area is completely free of open flames, sparks, and hot surfaces.[6]

Grounding and Bonding: To prevent static electricity discharge, which can ignite vapors,

ensure all metal containers and equipment are properly grounded and bonded during
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transfer.[6]

Use Appropriate Equipment: Employ spark-proof tools and explosion-proof electrical

equipment in the vicinity of use.[6]

Personal Hygiene: Wash hands and any exposed skin thoroughly after handling.[2] Do not

eat, drink, or smoke in the laboratory area.[1]

Disposal Plan:

Waste Classification: Users must classify discarded (S)-(+)-2-Aminobutane as a hazardous

waste.[6][7]

Containerization: Collect waste in a suitable, tightly closed, and properly labeled container.

Professional Disposal: Arrange for disposal through a licensed professional waste disposal

service.[1] Do not dispose of this chemical down the drain, as it is very toxic to aquatic life.[2]

[5]

Regulatory Compliance: Adhere to all local, regional, and national hazardous waste

regulations to ensure complete and accurate classification and disposal.[6][7]

Emergency Response Protocols
Immediate and appropriate action is critical in an emergency.

Exposure Scenarios:

Inhalation: If inhaled, immediately remove the person to fresh air.[2] If breathing is difficult or

has stopped, provide artificial respiration (do not use mouth-to-mouth) and seek immediate

medical attention.[4]

Skin Contact: This chemical causes severe skin burns.[2][4] Immediately take off all

contaminated clothing.[2] Flush the affected skin with plenty of soap and water for at least 15

minutes and get medical aid immediately.[4]

Eye Contact: Causes serious eye damage.[2] Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.[2] Do not allow the victim to rub their eyes.[4]
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Seek immediate medical attention.[4]

Ingestion: Do NOT induce vomiting.[6] Rinse the mouth with water.[1] If the person is

conscious, give 2-4 cupfuls of milk or water.[4] Never give anything by mouth to an

unconscious person.[4] Call a physician or poison control center immediately.[6]

Spill and Fire Management:

Spills: For any spill, evacuate personnel to a safe area upwind of the spill.[5][7] Remove all

sources of ignition and take precautionary measures against static discharge.[5][7] Absorb

the spill with an inert, non-combustible material and place it in a suitable container for

disposal.[5] Prevent the spill from entering drains or waterways.[5]

Fire: This substance is highly flammable.[2] Vapors may form explosive mixtures with air and

can travel to an ignition source and flash back.[4] For small fires, use dry chemical, carbon

dioxide (CO2), or alcohol-resistant foam.[4] For large fires, use water spray or fog.[4]

Firefighters must wear full protective gear and a self-contained breathing apparatus (SCBA).

[4]

Spill or Leak Personal Exposure Fire

Emergency Event

Assess Spill Size Identify Exposure Route Assess Fire Size

Small Spill:
Absorb with inert material.

Collect for disposal.

Minor

Large Spill:
Evacuate area.
Contact EHS.

Major

Inhalation:
Move to fresh air.
Seek medical aid.

Inhalation

Skin Contact:
Remove clothing.

Flush with water for 15 min.

Skin

Eye Contact:
Flush eyes for 15 min.

Seek medical aid.

Eyes

Small Fire:
Use CO2 or dry chemical

extinguisher.

Incipient

Large Fire:
Activate alarm.

Evacuate immediately.

Spreading
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Page loading... [guidechem.com]

2. fishersci.com [fishersci.com]

3. (S)-(+)-2-Aminobutane, 98% | Fisher Scientific [fishersci.ca]

4. 2-Aminobutane(13952-84-6)MSDS Melting Point Boiling Density Storage Transport
[m.chemicalbook.com]

5. assets.thermofisher.com [assets.thermofisher.com]

6. fishersci.com [fishersci.com]

7. fishersci.com [fishersci.com]

8. Personal Protective Equipment in Chemistry | Environmental Health and Safety
[ehs.dartmouth.edu]

To cite this document: BenchChem. [Personal protective equipment for handling (S)-(+)-2-
Aminobutane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7771327#personal-protective-equipment-for-
handling-s-2-aminobutane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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